Cas no 868598-97-4 (1,3-Dioxolane, 2-[3-bromo-4-(phenylmethoxy)phenyl]-)

1,3-Dioxolane, 2-[3-bromo-4-(phenylmethoxy)phenyl]-, is a brominated aromatic compound featuring a dioxolane ring and a benzyl-protected phenol group. Its key advantages include structural versatility for further functionalization, stability under various conditions, and utility as an intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The bromine moiety enhances reactivity for cross-coupling reactions.
1,3-Dioxolane, 2-[3-bromo-4-(phenylmethoxy)phenyl]- structure
868598-97-4 structure
Product Name:1,3-Dioxolane, 2-[3-bromo-4-(phenylmethoxy)phenyl]-
CAS No:868598-97-4
MF:C16H15BrO3
MW:335.192504167557
MDL:MFCD28976752
CID:1857632
PubChem ID:24828765
Update Time:2025-06-19

1,3-Dioxolane, 2-[3-bromo-4-(phenylmethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxolane, 2-[3-bromo-4-(phenylmethoxy)phenyl]-
    • 868598-97-4
    • 2-(4-(benzyloxy)-3-bromophenyl)-1,3-dioxolane
    • CS-0193428
    • E93933
    • MFCD28976752
    • SCHEMBL12702768
    • 2-(3-bromo-4-phenylmethoxyphenyl)-1,3-dioxolane
    • MDL： MFCD28976752
    • Inchi： 1S/C16H15BrO3/c17-14-10-13(16-18-8-9-19-16)6-7-15(14)20-11-12-4-2-1-3-5-12/h1-7,10,16H,8-9,11H2
    • InChI Key： HOUVWMNIQUXXQH-UHFFFAOYSA-N
    • SMILES： BrC1=C(C=CC(=C1)C1OCCO1)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 334.02046Da
  • Monoisotopic Mass: 334.02046Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 27.7Ų

1,3-Dioxolane, 2-[3-bromo-4-(phenylmethoxy)phenyl]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB558956-250 mg
2-(4-(Benzyloxy)-3-bromophenyl)-1,3-dioxolane; .
 868598-97-4
250MG
 €170.80 2023-07-10
abcr
AB558956-500 mg
2-(4-(Benzyloxy)-3-bromophenyl)-1,3-dioxolane; .
 868598-97-4
500MG
 €266.20 2023-07-10
abcr
AB558956-1 g
2-(4-(Benzyloxy)-3-bromophenyl)-1,3-dioxolane; .
 868598-97-4
1g
 €353.70 2023-07-10
abcr
AB558956-5 g
2-(4-(Benzyloxy)-3-bromophenyl)-1,3-dioxolane; .
 868598-97-4
5g
 €1,134.40 2023-07-10
abcr
AB558956-250mg
2-(4-(Benzyloxy)-3-bromophenyl)-1,3-dioxolane; .
 868598-97-4
250mg
 €220.70 2025-04-16
abcr
AB558956-500mg
2-(4-(Benzyloxy)-3-bromophenyl)-1,3-dioxolane; .
 868598-97-4
500mg
 €266.20 2023-08-31
abcr
AB558956-1g
2-(4-(Benzyloxy)-3-bromophenyl)-1,3-dioxolane; .
 868598-97-4
1g
 €390.10 2025-04-16
abcr
AB558956-5g
2-(4-(Benzyloxy)-3-bromophenyl)-1,3-dioxolane; .
 868598-97-4
5g
 €1255.10 2025-04-16
Aaron
AR01XA4T-500mg
2-(4-(Benzyloxy)-3-bromophenyl)-1,3-dioxolane
 868598-97-4 95%
500mg
 $302.00 2025-02-17
Aaron
AR01XA4T-1g
2-(4-(Benzyloxy)-3-bromophenyl)-1,3-dioxolane
 868598-97-4 95%
1g
 $402.00 2025-02-17

1,3-Dioxolane, 2-[3-bromo-4-(phenylmethoxy)phenyl]- Related Literature

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